Cas no 750599-22-5 (2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline)

• Product Name: 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline
• CAS No: 750599-22-5
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD06335065
• CID: 3106833
• PubChem ID: 2114008
• Update Time: 2025-11-02

2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline
• MLS000771099
• 2-methyl-3-(tetrazol-1-yl)aniline
• AKOS000116825
• CS-0247011
• SMR000344189
• G47286
• Z55929001
• AFB59922
• EN300-35279
• 963-635-0
• 750599-22-5
• CHEMBL1888566
• HMS2714N06

• MDL： MFCD06335065
• Inchi： 1S/C8H9N5/c1-6-7(9)3-2-4-8(6)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： OALSJBQUHRHSOK-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 175.08579531Da
• Monoisotopic Mass: 175.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline

Comprehensive Guide to 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline (CAS No. 750599-22-5): Properties, Applications, and Market Insights

2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline (CAS No. 750599-22-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This tetrazole-substituted aniline derivative features a unique molecular structure combining an aromatic amine with a 1,2,3,4-tetrazole ring, making it a valuable intermediate in modern synthetic chemistry. The compound's CAS number 750599-22-5 serves as its unique identifier in chemical databases and regulatory documentation.

The molecular structure of 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline contains several pharmacologically important features. The tetrazole moiety is known to enhance metabolic stability and bioavailability in drug molecules, while the methyl group at the 2-position and the amino group at the 1-position provide additional sites for chemical modification. Current research trends show growing interest in such nitrogen-rich heterocycles due to their applications in developing novel kinase inhibitors and GPCR modulators, addressing frequent search queries about "new drug scaffolds 2024" and "heterocyclic compounds in drug discovery."

In pharmaceutical applications, 750599-22-5 serves as a key building block for small molecule therapeutics. Recent publications highlight its use in developing potential treatments for inflammatory conditions and metabolic disorders, aligning with trending health topics like "next-generation anti-inflammatory drugs" and "metabolic syndrome therapeutics." The compound's tetrazole-aniline hybrid structure demonstrates excellent hydrogen bonding capacity, a property highly sought after in rational drug design approaches that dominate current medicinal chemistry discussions.

The agrochemical industry has shown increasing interest in 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline derivatives as well. These compounds are being investigated as potential plant growth regulators and pest control agents, responding to the growing market demand for "sustainable crop protection solutions" and "novel agrochemical scaffolds." The CAS 750599-22-5 compound's structural features allow for the development of products with improved environmental profiles, addressing the industry's shift toward greener chemistry solutions.

From a synthetic chemistry perspective, 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline offers multiple advantages. The compound serves as a versatile intermediate for palladium-catalyzed coupling reactions and click chemistry applications, topics that consistently rank high in chemical literature searches. Its stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening platforms, addressing frequent queries about "efficient chemical library synthesis."

Market analysis indicates growing demand for 750599-22-5 and related tetrazole derivatives. The global market for specialty chemical intermediates is projected to expand significantly, driven by increased R&D investment in both pharmaceutical and agrochemical sectors. Current procurement trends show particular interest from companies specializing in contract research organizations and custom synthesis services, responding to search patterns for "reliable chemical suppliers 2024" and "bulk specialty intermediates."

Quality control and analytical characterization of 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications, addressing common quality-related search terms like "chemical purity standards" and "analytical method validation." Proper storage conditions typically recommend protection from moisture and light to maintain stability, considerations that frequently appear in chemical handling queries.

The environmental and safety profile of CAS 750599-22-5 has been evaluated through standard testing protocols. While comprehensive toxicological data continues to be developed, current information suggests proper handling procedures should be followed, similar to those for other laboratory chemicals. These considerations align with increasing search volumes for "green chemistry alternatives" and "sustainable chemical processes" in the scientific community.

Future research directions for 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline include exploration of its potential in material science applications, particularly in the development of functional polymers and coordination complexes. These applications respond to emerging trends in searches for "advanced material precursors" and "smart polymer additives." The compound's unique electronic properties make it particularly interesting for optoelectronic materials development, a rapidly growing field in materials science research.

In conclusion, 2-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)aniline (CAS No. 750599-22-5) represents a versatile and valuable chemical entity with broad applications across multiple scientific disciplines. Its importance as a pharmaceutical intermediate, agrochemical precursor, and potential material science building block ensures continued interest from researchers and industry professionals alike. As synthetic methodologies advance and application areas expand, this compound is poised to play an increasingly significant role in addressing current challenges in drug discovery, sustainable agriculture, and advanced materials development.